N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2,5-dimethoxyanilino]-N-propan-2-ylacetamide
• InChI: InChI=1S/C19H24N2O5S/c1-14(2)20-19(22)13-21(27(23,24)16-8-6-5-7-9-16)17-12-15(25-3)10-11-18(17)26-4/h5-12,14H,13H2,1-4H3,(H,20,22)
• InChI Key: ZJXSZFXUOYUXMR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN(C1=C(C=CC(=C1)OC)OC)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol

Description

N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide, also known as AAZ-A-154, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide is not fully understood, but it is believed to act on the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes, including the regulation of calcium ion channels and the modulation of neurotransmitter release. N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has been shown to bind to the sigma-1 receptor and modulate its activity, leading to its various effects.
Biochemical and Physiological Effects:
N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has also been shown to have analgesic effects by reducing pain sensitivity. Additionally, N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has also been shown to have anticancer properties by inhibiting tumor cell growth and inducing apoptosis.

Advantages and Limitations for Lab Experiments

N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it an attractive target for research. N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has some limitations for lab experiments. It has not been extensively studied in vivo, which limits its potential applications. Additionally, the mechanism of action of N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide is not fully understood, which makes it difficult to interpret its effects.

Future Directions

There are several future directions for the research of N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide. One potential direction is to further investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to investigate its potential use in cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide and its effects on various cellular processes.

Synthesis Methods

The synthesis of N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide involves the reaction of 2,5-dimethoxybenzaldehyde with isopropylamine to form N-(2,5-dimethoxyphenyl)-N-isopropylprop-2-en-1-amine. This intermediate compound is then reacted with phenylsulfonyl chloride to form N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide. The synthesis method has been optimized to yield high purity and yield of N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide.

Scientific Research Applications

N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential applications in various fields of research. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N~2~-(2,5-dimethoxyphenyl)-N~1~-isopropyl-N~2~-(phenylsulfonyl)glycinamide has been shown to have anticancer properties and has been studied for its potential use in cancer treatment.